![molecular formula C17H15ClN2O5 B4237837 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate](/img/structure/B4237837.png)
2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate
Overview
Description
2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate, also known as CNB-001, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound is a derivative of the naturally occurring compound curcumin, which has been shown to have anti-inflammatory and antioxidant properties. CNB-001 has been studied for its neuroprotective effects and potential use in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate involves its ability to activate the Nrf2/ARE pathway, which is a key pathway involved in the regulation of oxidative stress and inflammation. 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
In addition to its neuroprotective effects, 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate has also been shown to have anti-inflammatory and antioxidant properties. Studies have shown that 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate can reduce the production of pro-inflammatory cytokines and increase the activity of antioxidant enzymes. 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate in lab experiments is its ability to protect neurons from oxidative stress and inflammation, which are common factors in many neurological disorders. However, one limitation is that 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate may not be effective in all types of neurological disorders, and further research is needed to determine its efficacy in different disease models.
Future Directions
There are several future directions for research on 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate. One area of research is the potential use of 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate in the treatment of traumatic brain injury, which is a major cause of morbidity and mortality worldwide. Another area of research is the development of more potent derivatives of 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate that may have enhanced neuroprotective effects. Finally, further studies are needed to determine the safety and efficacy of 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate in humans, and to develop effective delivery methods for the compound.
Scientific Research Applications
2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate has been extensively studied for its neuroprotective effects and potential use in the treatment of various neurological disorders. Studies have shown that 2-chloro-4-nitrobenzyl 4-(propionylamino)benzoate can protect neurons from oxidative stress and inflammation, which are common factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(2-chloro-4-nitrophenyl)methyl 4-(propanoylamino)benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O5/c1-2-16(21)19-13-6-3-11(4-7-13)17(22)25-10-12-5-8-14(20(23)24)9-15(12)18/h3-9H,2,10H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMONYVKQLGUOJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)OCC2=C(C=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.